Cas no 1566123-84-9 (3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one)
3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one
- EN300-1106335
- 1566123-84-9
- 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one
-
- Inchi: 1S/C10H16N2O2/c1-14-7-3-2-5-12-6-4-10(13)9(11)8-12/h4,6,8H,2-3,5,7,11H2,1H3
- InChI Key: MOFOHISIUVTSLM-UHFFFAOYSA-N
- SMILES: O(C)CCCCN1C=CC(C(=C1)N)=O
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.6Ų
3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106335-0.05g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1106335-0.1g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1106335-0.25g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1106335-0.5g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1106335-1.0g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1106335-2.5g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1106335-5.0g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1106335-10.0g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1106335-1g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1106335-5g |
3-amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one |
1566123-84-9 | 95% | 5g |
$2235.0 | 2023-10-27 |
3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one
Comprehensive Overview of 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1566123-84-9)
3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1566123-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique dihydropyridinone core and methoxybutyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to known pharmacophores. The compound's amino and carbonyl functional groups further enhance its reactivity, making it a valuable building block for heterocyclic chemistry.
In recent years, the demand for 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one has surged due to its relevance in developing novel therapeutic agents. Searches for "dihydropyridinone derivatives" and "methoxybutyl compounds in drug design" have spiked, reflecting the scientific community's focus on this chemical space. The compound's CAS No. 1566123-84-9 is frequently queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings. Its synthesis often involves multi-step organic reactions, including condensation and cyclization, which are topics of interest for synthetic chemists.
One of the trending topics linked to this compound is its role in addressing "targeted drug delivery systems." The 4-methoxybutyl moiety is hypothesized to improve solubility and bioavailability, critical factors in modern pharmacology. Additionally, discussions around "green chemistry approaches" for synthesizing such intermediates are gaining traction, aligning with global sustainability goals. Researchers are exploring catalytic methods to optimize the production of 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one while minimizing environmental impact.
From a structural perspective, the compound's 1,4-dihydropyridin-4-one scaffold is analogous to several FDA-approved drugs, sparking interest in its "structure-activity relationships (SAR)." Computational studies using molecular docking and QSAR modeling are frequently conducted to predict its interactions with biological targets. These analyses are pivotal in virtual screening campaigns, where CAS No. 1566123-84-9 is often shortlisted as a candidate for further optimization.
Another area of exploration is the compound's potential in "neuropharmacology." Preliminary studies suggest that derivatives of 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one may modulate neurotransmitter receptors, though rigorous clinical validation is pending. This aligns with the growing public interest in "central nervous system (CNS) drug development," a hot topic in medical forums and research publications.
In summary, 3-Amino-1-(4-methoxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1566123-84-9) represents a compelling case study in medicinal chemistry. Its multifaceted applications—from drug discovery to sustainable synthesis—make it a subject of ongoing investigation. As search trends indicate, the scientific community continues to prioritize understanding its "mechanistic pathways" and "therapeutic potential," ensuring its relevance in future research endeavors.
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